Cas no 5267-07-2 (2-(pyrimidin-5-yl)acetic acid)
2-(pyrimidin-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidineacetic acid
- C6H6N2O2
- 2-(pyrimidin-5-yl)acetic acid
- 5-Carboxymethyl-pyrimidin
- 5-Pyrimidineacetate
- 5-Pyrimidineaceticacid(7CI,8CI,9CI)
- pyrimidin-5-yl-acetic acid
- Pyrimidin-5-yl-essigsaeure
- Pyrimidinyl-5-essigsaeure
- 5-PYRIMIDINEACETIC ACID,98%
- 5-Pyrimidine acetic acid
- pyrimidin-5-ylacetic acid
- PubChem13279
- pyrimidine-5-acetic acid
- 2-pyrimidin-5-ylacetic acid
- (Pyrimidin-5-yl)acetic acid
- HEEUMCHKVXTQIP-UHFFFAOYSA-N
- 5-pyrimidineacetic acid, AldrichCPR
- SBB065693
- HP21226
- VP50295
- PB12648
- RP20426
- EN300-101163
- A7700
- SCHEMBL1227049
- AC-22791
- AKOS009171115
- SY020567
- F2198-0004
- 5267-07-2
- AMY10964
- FT-0600380
- AS-15626
- MFCD09608122
- DTXSID30614356
- CS-W004899
- J-517938
- DB-005384
-
- MDL: MFCD09608122
- Inchi: 1S/C6H6N2O2/c9-6(10)1-5-2-7-4-8-3-5/h2-4H,1H2,(H,9,10)
- InChI Key: HEEUMCHKVXTQIP-UHFFFAOYSA-N
- SMILES: OC(CC1=CN=CN=C1)=O
Computed Properties
- Exact Mass: 138.04300
- Monoisotopic Mass: 138.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: -0.3
Experimental Properties
- Density: 1.336
- Melting Point: 167-169°C
- Boiling Point: 315.1 ºC at 760 mmHg
- Flash Point: 315.1 ºC at 760 mmHg
- Refractive Index: 1.562
- PSA: 63.08000
- LogP: 0.10370
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
2-(pyrimidin-5-yl)acetic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code: 36
- Safety Instruction: 26
- Storage Condition:Store at room temperature
2-(pyrimidin-5-yl)acetic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(pyrimidin-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073955-250mg |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 95+% | 250mg |
4226CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ884-50mg |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 97% | 50mg |
230.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ884-1g |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 97% | 1g |
2084.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ884-250mg |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 97% | 250mg |
873CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ884-5g |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 97% | 5g |
8328CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073955-250mg |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 95+% | 250mg |
4226.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ884-200mg |
2-(pyrimidin-5-yl)acetic acid |
5267-07-2 | 97% | 200mg |
569.0CNY | 2021-07-12 | |
| Chemenu | CM166629-1g |
5-PYRIMIDINEACETIC ACID |
5267-07-2 | 97% | 1g |
$561 | 2021-08-05 | |
| Chemenu | CM166629-5g |
5-PYRIMIDINEACETIC ACID |
5267-07-2 | 97% | 5g |
$1683 | 2021-08-05 | |
| TRC | P997338-250mg |
(Pyrimidin-5-yl)acetic Acid |
5267-07-2 | 250mg |
$121.00 | 2023-05-17 |
2-(pyrimidin-5-yl)acetic acid Suppliers
2-(pyrimidin-5-yl)acetic acid Related Literature
-
1. 1016. Reactions of pyrimidin-5-yl-lithium compoundsM. P. L. Caton,M. S. Grant,D. L. Pain,R. Slack J. Chem. Soc. 1965 5467
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